Cas no 1100065-19-7 (N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide)

• Product Name: N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide
• CAS No: 1100065-19-7
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6349812
• PubChem ID: 37398031
• Update Time: 2025-07-10

N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• 1100065-19-7
• N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide
• EN300-26584166
• Z357055624

• Inchi： 1S/C21H26N2O4S/c1-2-27-17-20-11-7-6-10-19(20)16-22-21(24)12-14-23-28(25,26)15-13-18-8-4-3-5-9-18/h3-11,13,15,23H,2,12,14,16-17H2,1H3,(H,22,24)/b15-13+
• InChI Key： RKMAIKINDYBIJU-FYWRMAATSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(NCC1C=CC=CC=1COCC)=O)(=O)=O

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide

Comprehensive Overview of N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide (CAS 1100065-19-7)

N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide, with the CAS number 1100065-19-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the ethoxymethylphenyl and phenylethenesulfonamido moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. Researchers are particularly focused on exploring their roles as enzyme inhibitors, receptor modulators, and anti-inflammatory agents. The compound N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide is no exception, with preliminary studies suggesting its potential in targeting specific biological pathways.

One of the most frequently asked questions about this compound revolves around its synthesis and purification methods. The synthesis of CAS 1100065-19-7 typically involves multi-step organic reactions, including amide coupling and sulfonylation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. These methods are critical for researchers aiming to utilize this compound in high-throughput screening or structure-activity relationship (SAR) studies.

The pharmacokinetic properties of N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide are another area of active investigation. Scientists are keen to understand its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for evaluating its suitability as a drug candidate. Computational modeling and in vitro assays have provided valuable insights into its bioavailability and metabolic stability.

Another hot topic in the context of this compound is its potential therapeutic applications. Given the increasing prevalence of chronic diseases and inflammatory conditions, researchers are exploring the efficacy of CAS 1100065-19-7 in modulating key signaling pathways. For instance, its sulfonamide group may interact with specific protein targets, making it a promising candidate for precision medicine approaches.

From a commercial perspective, the demand for N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide is driven by its potential in drug development pipelines. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality batches of this compound for preclinical and clinical studies. The global market for such specialized chemicals is expected to grow, fueled by advancements in personalized medicine and biopharmaceutical innovations.

In conclusion, N-{[2-(ethoxymethyl)phenyl]methyl}-3-(2-phenylethenesulfonamido)propanamide (CAS 1100065-19-7) represents a fascinating area of research with broad implications for healthcare and biotechnology. Its unique chemical structure and potential biological activities make it a valuable tool for scientists exploring new frontiers in molecular medicine. As research continues to unfold, this compound may pave the way for innovative therapeutic solutions addressing unmet medical needs.